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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
Ethylhexyl acetate, a widely used solvent in various industrial applications, including
pharmaceuticals. This document collates data from multiple sources, presents it in a clear and
accessible format, and outlines the standard experimental methodologies for determining these
critical physical properties.

Physical Properties of 2-Ethylhexyl Acetate

2-Ethylhexyl acetate is a colorless liquid with a characteristic sweet, fruity odor.[1][2] It is
recognized for its low volatility and is utilized as a solvent for a range of substances, including
nitrocellulose, resins, and in lacquers.[3]

Quantitative Data Summary

The boiling and melting points of 2-Ethylhexyl acetate are crucial parameters for its
application in various processes, influencing its behavior under different temperatures and
pressures. The following table summarizes these properties as reported in the scientific
literature.
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Physical Property

Value

Conditions

Boiling Point

199 °C

At 1013 hPa (760 mmHg)[1][4]
[51[6]

196.00 to 199.00 °C

At 760.00 mm Hg

190-200 °C Not specified[7]

216 °C Not specified[8]

Melting Point -92 °C [4](5][6][9]
-93°C [1][10]

-45 °C [8][11]

Experimental Protocols

While specific experimental reports for the determination of the boiling and melting points of 2-

Ethylhexyl acetate are not extensively detailed in publicly available literature, the following are

standardized and widely accepted laboratory methods that would be employed for such a

determination.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common laboratory method for determining the boiling

point of a compound like 2-Ethylhexyl acetate is as follows:

o Apparatus Setup: A small quantity of 2-Ethylhexyl acetate (a few milliliters) is placed in a

test tube along with a couple of boiling chips to ensure smooth boiling. A thermometer is

suspended in the test tube with the bulb positioned just above the liquid surface to measure

the temperature of the vapor. The test tube is then heated in a suitable bath (e.g., an oil bath

or a heating mantle) to provide uniform heating.

» Heating and Observation: The heating bath is gradually warmed. As the liquid approaches its

boiling point, bubbles will begin to form and the liquid will start to boil.
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o Temperature Reading: The temperature is recorded when it becomes constant, which
indicates that the vapor and liquid are in equilibrium. This constant temperature is the boiling
point of the liquid.[12]

Determination of Melting Point (Freezing Point)

For a pure substance, the melting point and freezing point are the same. The melting point is
the temperature at which a substance changes from a solid to a liquid. For a substance that is
a liquid at room temperature, like 2-Ethylhexyl acetate, the freezing point is determined.

o Apparatus Setup: A sample of 2-Ethylhexyl acetate is placed in a small test tube. A
thermometer is immersed in the liquid.

e Cooling: The test tube is placed in a cooling bath (e.g., an ice-salt mixture or a cryostat). The
sample is stirred gently and continuously with the thermometer or a separate stirrer to
encourage uniform cooling and prevent supercooling.

o Observation and Data Recording: The temperature is recorded at regular intervals as the
substance cools. A plateau in the cooling curve, where the temperature remains constant for
a period, indicates the freezing point. This is the temperature at which the liquid and solid
phases are in equilibrium.

Synthesis of 2-Ethylhexyl Acetate

2-Ethylhexyl acetate is commonly synthesized through the esterification of 2-ethylhexanol with
acetic acid or via transesterification. The following diagram illustrates a common synthesis
pathway.

Caption: Fischer esterification synthesis of 2-Ethylhexyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. univarsolutions.com [univarsolutions.com]

e 2. 2-Ethylhexyl Acetate | CL0H2002 | CID 7635 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3. 2-ethylhexyl acetate - SEQENS [segens.com]

e 4. 2-Ethylhexyl acetate CAS#: 103-09-3 [m.chemicalbook.com]

o 5. 2-Ethylhexyl Acetate Supplier | 103-09-3 | Your Reliable Distributor Silver Fern
[silverfernchemical.com]

o 6. 2&-2-ZFC fig 99% | Sigma-Aldrich [sigmaaldrich.com]

o 7. 2-ethyl Hexyl Acetate - Clear Liquid, Boiling Point: 190-2004°c, Density: 0.86 G/cma3 |
High Purity >99%, Pleasant Odor, Versatile Solvent at Best Price in Mumbai | M P
Biomedicals India Pvt. Ltd. [tradeindia.com]

o 8. 2-ethylhexyl acetate [stenutz.eu]
e 9. 2-ethyl hexyl acetate, 103-09-3 [thegoodscentscompany.com]
e 10. parchem.com [parchem.com]

o 11. 2-Ethylhexyl acetate, 99% 250 mL | Buy Online | Thermo Scientific Alfa Aesar | Fisher
Scientific [fishersci.ie]

e 12. uobabylon.edu.iq [uobabylon.edu.iq]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 2-Ethylhexyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091014#2-ethylhexyl-acetate-boiling-point-and-
melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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